Cas no 2425-03-8 ( )

• Product Name: &nbsp
• CAS No: 2425-03-8
• MF: C₁₀H₇ClN₂S₂
• MW: 254.758978128433
• CID: 912966
• PubChem ID: 352640
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID90326367
• 2-chloro-1,4-bis(thiocyanatomethyl)benzene
• 2425-03-8
• DB-217112
• NSC527303
• NSC-527303
•  

• Inchi： 1S/C10H7ClN2S2/c11-10-3-8(4-14-6-12)1-2-9(10)5-15-7-13/h1-3H,4-5H2
• InChI Key： SIDWYWZURVSQEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(CSC#N)C=CC=1CSC#N

Computed Properties

• Exact Mass: 253.97411
• Monoisotopic Mass: 253.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.401
• Boiling Point: 421.4°C at 760 mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.647
• PSA: 47.58
• LogP: 3.76856